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Compound of Interest

Compound Name: Methane hydrochloride

Cat. No.: B10817705

Disclaimer: The chemical name "Methane hydrochloride" is not a standard recognized term in
chemistry. This guide has been developed under the assumption that the intended substance is
Methylamine Hydrochloride (CAS No. 593-51-1), a common laboratory chemical. It is crucial to
verify the identity of your chemical before implementing these safety protocols.

This document provides immediate and essential safety, handling, and disposal information for
laboratory professionals working with Methylamine Hydrochloride.

Hazard Identification and Immediate Precautions

Methylamine hydrochloride is a hazardous substance that requires careful handling. Key
hazards include:

Harmful if swallowed[1][2][3][4][5]

Causes skin irritation[1][2][4][5][6]

Causes serious eye irritation[1][2][4][5][6]

May cause respiratory irritation[1][2][4][5][6]

It is also hygroscopic, meaning it readily absorbs moisture from the air, which can affect its
purity and reactivity.[4][6][7][8][9]
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Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Methylamine Hydrochloride to minimize
exposure risk.

PPE Category Specification Rationale

Safety glasses with side-
) shields conforming to EN166 Protects against dust particles
Eye/Face Protection ) )
or NIOSH-approved chemical and accidental splashes.

safety goggles.[1][3][6]

Chemical-resistant gloves

(e.g., Nitrile rubber) inspected o
) ] Prevents skin irritation and
Skin Protection before use.[1] Lab coat or ) ]
) ) potential absorption.[2][6]
other protective clothing to

prevent skin contact.[6]

Generally not required in a
well-ventilated area. If dust is
) ) generated or ventilation is Protects against inhalation of
Respiratory Protection ) o
inadequate, a NIOSH- irritating dust.[2][6]
approved particulate respirator

should be used.[3][6]

Step-by-Step Handling and Storage Procedures

Adherence to proper handling and storage protocols is critical for maintaining a safe laboratory
environment.

Handling:

o Ventilation: Always handle Methylamine Hydrochloride in a well-ventilated area, such as a
chemical fume hood, to keep airborne concentrations low.[1][6]

e Avoid Dust Formation: Minimize the generation and accumulation of dust during handling.[1]

[3][6]
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e Personal Hygiene: Wash hands thoroughly with soap and water after handling and before
breaks or leaving the lab.[1][6] Do not eat, drink, or smoke in the work area.[3]

e Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[1]

[31[6]
Storage:
o Container: Keep the container tightly closed and store in the original packaging.[1][6]

o Conditions: Store in a cool, dry, and well-ventilated area away from incompatible substances
such as strong oxidizing agents.[1][6][8]

o Moisture Protection: As the material is hygroscopic, store it protected from moisture,
potentially under an inert gas.[1][6][7][8]

Accidental Release and First Aid Measures

Immediate and appropriate response to spills and exposures is crucial.
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Incident Action

1. Evacuate personnel from the immediate area.
2. Ensure adequate ventilation. 3. Wearing
) ) appropriate PPE, sweep up the spilled solid,
Minor Spill o ) )
avoiding dust generation. 4. Place the material

into a suitable, labeled container for disposal.[1]

[6]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.[1][4][6]

Remove contaminated clothing. Flush skin with
plenty of soap and water for at least 15 minutes.

Skin Contact ) S ]
Seek medical attention if irritation persists.[1][4]

[6]

Move the person to fresh air. If breathing is
Inhalation difficult or stops, provide artificial respiration.

Seek immediate medical attention.[1][4][6]

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water and
) have them drink 2-4 cupfuls of water or milk.
Ingestion _ _
Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[1][4][6]

Disposal Plan

All waste must be handled in accordance with local, state, and federal regulations.[2]
o Waste Classification: Methylamine Hydrochloride waste is considered hazardous.

o Containment: Collect waste material in a clearly labeled, sealed container. Do not mix with
other waste.
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o Disposal Route: Dispose of the waste through a licensed professional waste disposal

service.[10] Do not empty into drains.[1][3][6]

Quantitative Data Summary

The following table summarizes key quantitative data for Methylamine Hydrochloride.

Property Value
CAS Number 593-51-1[1]
Molecular Formula CHsN - HCI[4]

Molecular Weight 67.52 g/mol [2][5]

Appearance White crystalline solid[2][6][7][9]
Melting Point 228 - 233 °C (442.4 - 451.4 °F)[4][8]
Boiling Point 225 - 230 °C (437 - 446 °F)[4][8]
Solubility Highly soluble in water[2][7][9]

pH 5-7 (10g/I solution at 20°C)[4][8]

Experimental Workflow and Logic Diagram

The following diagram illustrates the standard workflow for handling Methylamine

Hydrochloride, from preparation to disposal.

© 2025 BenchChem. All rights reserved.

5/8 Tech Support


https://www.angenechemical.com/sds/55-86-7.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/methylamine%20hydrochloride.pdf
https://www.echemi.com/sds/methylamine-hydrochloride-pd1806011017.html
https://pim-resources.coleparmer.com/sds/29265.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/methylamine%20hydrochloride.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12291~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2022:38:19~~Methylamine%20hydrochloride~~
https://datasheets.scbt.com/sc-250389.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methylamine-hydrochloride
https://datasheets.scbt.com/sc-250389.pdf
https://pim-resources.coleparmer.com/sds/29265.pdf
https://www.nbinno.com/article/pharmaceutical-intermediates/comprehensive-profile-methylamine-hydrochloride-ym
https://cymitquimica.com/cas/593-51-1/
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12291~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2022:38:19~~Methylamine%20hydrochloride~~
https://chembk.com/en/chem/METHYLAMINE%20HYDROCHLORIDE
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12291~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2022:38:19~~Methylamine%20hydrochloride~~
https://chembk.com/en/chem/METHYLAMINE%20HYDROCHLORIDE
https://datasheets.scbt.com/sc-250389.pdf
https://www.nbinno.com/article/pharmaceutical-intermediates/comprehensive-profile-methylamine-hydrochloride-ym
https://cymitquimica.com/cas/593-51-1/
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12291~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2022:38:19~~Methylamine%20hydrochloride~~
https://chembk.com/en/chem/METHYLAMINE%20HYDROCHLORIDE
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10817705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Safe Handling Workflow for Methylamine Hydrochloride

Preparation

Don PPE
(Goggles, Gloves, Lab Coat)

2. Proceed to work

Chemical Handling
(In Fume Hood)

3a. Store unused chemical 3b. Dispose of waste

Secure Storage Waste Disposal

(Cool, Dry, Tightly Sealed) (Labeled Hazardous Waste)

Decontamination
(Clean work area, Doff PPE)

End of Process

Click to download full resolution via product page

Caption: Workflow for safe handling of Methylamine Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Guide for Methylamine
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10817705#personal-protective-equipment-for-
handling-methane-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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